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Compound of Interest

Compound Name: (S, R, S)-AHPC-PEG6-Tos

Cat. No.: B13707903

Get Quote

Executive Summary: The Stability Paradox
(S, R, S)-AHPC-PEG6-Tos is a heterobifunctional linker designed for PROTAC synthesis.[1] It

contains a VHL-recruiting ligand (AHPC) and an electrophilic alkyl tosylate (Tos) group

separated by a PEG6 spacer.[1][2][3]

The Critical Instability: The "Tos" group (p-toluenesulfonate) is an activated leaving group.[1]

While essential for conjugation, it is inherently susceptible to hydrolysis in aqueous media.

The Rule of Thumb: This molecule is not stable in aqueous buffers for long-term storage.[1]

It must be stored as a solid or in anhydrous organic solvent (DMSO/DMF) and introduced to

aqueous buffers only at the moment of reaction.

Mechanism of Instability (Deep Dive)
To troubleshoot effectively, you must understand why the molecule degrades. The degradation

is driven by Nucleophilic Substitution (

).[1]
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The Hydrolysis Pathway
In an aqueous buffer, water molecules compete with your intended target (e.g., an amine-

bearing ligand) to displace the tosylate group.[1]
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Figure 1: The irreversible hydrolysis mechanism.[1] Once the Tosylate (OTs) is converted to the

Alcohol (OH), the linker is "dead" and cannot conjugate.

Troubleshooting & FAQs
Module A: Buffer Compatibility & pH
Q1: Can I dissolve this linker in PBS (pH 7.4) to make a stock solution? A:Absolutely not. At pH

7.4, the half-life of primary alkyl tosylates is finite (typically hours to days depending on

temperature), but the formation of the hydrolyzed alcohol impurity begins immediately.

Risk: Even 5% hydrolysis reduces your conjugation yield and introduces a difficult-to-remove

impurity (the PEG-alcohol variant) that competes for binding sites in downstream biological

assays.[1]

Solution: Make stock solutions in anhydrous DMSO or DMA.

Q2: My conjugation reaction requires pH 8.0. Will the linker survive? A: This is a "Race

Condition." At pH 8.0, the concentration of hydroxide ions (

) increases, accelerating hydrolysis.[1] However, higher pH also deprotonates your target
amine, making it a better nucleophile.
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Strategy: You must ensure the rate of Conjugation (

) is significantly faster than the rate of Hydrolysis (

).[1]

Optimization:

Use a high concentration of your target amine.

Add the AHPC-PEG6-Tos last to the reaction mixture.

Do not let the reaction sit overnight at pH > 8 unless necessary.

Module B: Storage & Handling
Q3: I left the DMSO stock on the bench for 3 days. Is it still good? A: Likely yes, provided the

DMSO was anhydrous and the tube was sealed.

Hygroscopicity Warning: DMSO is hygroscopic (absorbs water from air).[1] If the DMSO

absorbed moisture, the water will slowly hydrolyze the tosylate over 3 days.

Verification: Run a quick LC-MS. Look for the Mass Shift:

Intact Linker:

(Calculated MW ~877 Da)[1]

Hydrolyzed Product:

(Loss of Tosyl group + addition of OH).[1]

Note: The Tosyl group adds ~154 Da. Hydrolysis replaces -OTs (171 Da) with -OH (17

Da).[1] Net loss ~154 Da.

Q4: Why does the solution turn yellow/brown? A: AHPC derivatives can oxidize slightly or

degrade if exposed to light/air over long periods, but a yellow tint is often normal for VHL

ligands. However, if using "Tosylate salt" reagents in synthesis, color changes can indicate

decomposition of the sulfonate. Trust LC-MS purity over color.
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Optimized Experimental Protocols
Protocol 1: Preparation of Stable Stock Solution

Solvent: Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).[1]

Concentration: 10 mM to 50 mM (High concentration minimizes relative water impact).[1]

Storage: Aliquot into single-use vials. Store at -20°C or -80°C.

Shelf Life: 6 months at -80°C.

Protocol 2: "Just-in-Time" Conjugation Workflow
This workflow minimizes aqueous exposure time.[1]

Phase 1: Preparation (Anhydrous) Phase 2: Target Prep (Aqueous)

Phase 3: The Reaction (The Race)

Dissolve AHPC-PEG6-Tos
in Anhydrous DMSO
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in Buffer (pH 7.5 - 8.5)

Incubate 2-4 Hours
(Monitor via LC-MS)

Quench/Purify Immediately
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Figure 2: The "Just-in-Time" workflow prevents premature hydrolysis by keeping the linker in an

anhydrous phase until the exact moment of coupling.[1]

Protocol 3: Stability Check (QC)
Before committing precious protein/ligand to a reaction, validate your linker stock.[1]

Dilute: Take 1 µL of DMSO stock into 99 µL Acetonitrile/Water (50:50).

Analyze: Inject immediately onto LC-MS.

Criteria:

>90% Purity: Proceed.

<80% Purity (Significant Hydrolysis): Discard stock. The hydrolyzed alcohol cannot be

"rescued."

Quantitative Data Reference
Parameter Specification / Recommendation

Molecular Weight
~877.1 Da (Check specific CoA as counterions

may vary)

Reactive Group Alkyl Tosylate (Electrophile)

Solubility DMSO (>50 mM), DMF, DCM

Aqueous Stability (pH 7) 24-48 hours (Estimated for alkyl tosylates)

Aqueous Stability (pH 9) 4 hours (Rapid Hydrolysis)

Recommended Buffer PBS or HEPES (pH 7.2 - 8.[1]0)

Incompatible Buffers
Tris (Primary amine can react with Tosylate!),

Nucleophilic buffers

Critical Note on Tris Buffer: Do NOT use Tris (Tris(hydroxymethyl)aminomethane) buffer for

conjugation.[1] The primary amine in Tris is a nucleophile and will react with the Tosylate,
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forming a Tris-Linker adduct instead of your desired product. Use HEPES or Phosphate

buffers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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